Cas no 1798842-76-8 (Methyl 5-chloro-4-(trifluoromethyl)picolinate)

• Product Name: Methyl 5-chloro-4-(trifluoromethyl)picolinate
• CAS No: 1798842-76-8
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4802756
• Update Time: 2025-11-02

Methyl 5-chloro-4-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-4-(trifluoromethyl)picolinate
• Methyl5-chloro-4-(trifluoromethyl)picolinate
• COC(=O)C1=NC=C(C(=C1)C(F)(F)F)Cl

• Inchi： 1S/C8H5ClF3NO2/c1-15-7(14)6-2-4(8(10,11)12)5(9)3-13-6/h2-3H,1H3
• InChI Key： ZSOUZFPZYQVOLH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OC)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-4-(trifluoromethyl)picolinate

Methyl 5-chloro-4-(trifluoromethyl)picolinate (CAS No. 1798842-76-8): A Versatile Chemical Intermediate for Modern Applications

Methyl 5-chloro-4-(trifluoromethyl)picolinate (CAS No. 1798842-76-8) is an important picolinate derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridinecarboxylates, characterized by its unique molecular structure combining chlorine and trifluoromethyl functional groups on the pyridine ring.

The growing demand for fluorinated pyridine compounds in drug discovery has positioned Methyl 5-chloro-4-(trifluoromethyl)picolinate as a valuable building block. Recent studies highlight its potential in developing crop protection agents and pharmaceutical intermediates, particularly in the synthesis of novel heterocyclic compounds with improved biological activity.

From a chemical perspective, this picolinate ester demonstrates remarkable stability while maintaining reactivity at specific positions. The presence of both chloro and trifluoromethyl substituents enhances its utility in various cross-coupling reactions, making it particularly useful in modern medicinal chemistry applications. Researchers frequently search for "synthesis of fluorinated picolinates" or "applications of 5-chloro-4-trifluoromethyl picolinic acid derivatives", reflecting the compound's scientific relevance.

In material science, Methyl 5-chloro-4-(trifluoromethyl)picolinate serves as a precursor for advanced organic materials with potential applications in electronic materials and liquid crystals. The trifluoromethyl group contributes to enhanced thermal stability and unique electronic properties, addressing current industry needs for high-performance materials.

The compound's structure-activity relationship has become a hot topic in recent publications, with particular focus on how the chloro-trifluoromethyl combination affects molecular interactions. This aligns with frequent search queries like "effect of trifluoromethyl group in drug design" and "chloro-substituted picolinates in agrochemicals", demonstrating its relevance to contemporary research trends.

Manufacturers and researchers often inquire about "safe handling of Methyl 5-chloro-4-(trifluoromethyl)picolinate" and "storage conditions for fluorinated picolinate esters". While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this specialty chemical.

From a commercial perspective, Methyl 5-chloro-4-(trifluoromethyl)picolinate has seen growing market demand, particularly from contract research organizations and pharmaceutical development companies. The global market for fluorinated building blocks is projected to expand significantly, driven by increased R&D investment in precision agriculture and targeted therapeutics.

Recent patent literature reveals innovative applications of this picolinate derivative in developing next-generation fungicides and kinase inhibitors, responding to industry demands for more effective crop protection and disease treatment solutions. These developments correlate with popular search terms like "new agrochemicals from picolinate derivatives" and "trifluoromethyl pyridines in drug discovery".

Quality specifications for Methyl 5-chloro-4-(trifluoromethyl)picolinate typically require high purity levels (>98%), with particular attention to residual solvent content and isomeric purity. Analytical methods such as HPLC and GC-MS are commonly employed for quality control, addressing common purchaser concerns about "analytical methods for fluorinated picolinates".

As research continues, Methyl 5-chloro-4-(trifluoromethyl)picolinate maintains its position as a valuable chemical intermediate with diverse applications. Its unique combination of substituents offers multiple sites for further functionalization, making it particularly useful in combinatorial chemistry approaches and structure-activity relationship studies across multiple scientific disciplines.